Cas no 2171755-19-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171755-19-2
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6089647
• PubChem ID: 165815598
• Update Time: 2025-10-30

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid
• 2171755-19-2
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}oxolane-2-carboxylic acid
• EN300-1549866

• Inchi： 1S/C26H30N2O7/c1-33-12-11-22(24(29)27-14-16-10-13-34-23(16)25(30)31)28-26(32)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： IUXUDAKJUVSDCV-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C(CCOC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171755-19-2)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171755-19-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Lys(Mmt)-Oxolane-COOH, is a derivative of lysine and oxolane, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methoxybenzyl (Mmt) protecting group. Its unique structure and functional groups make it an invaluable tool in the synthesis of complex peptides and peptidomimetics.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, such as treatment with piperidine. This property allows for the sequential addition of amino acids without interference from the N-terminal amine, ensuring high yields and purity in the final product. The Mmt protecting group, on the other hand, is particularly useful for protecting the ε-amino group of lysine, which can be selectively deprotected under acidic conditions, such as treatment with trifluoroacetic acid (TFA).

Recent advancements in the field have highlighted the potential of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of peptidomimetics with enhanced pharmacological properties. These peptidomimetics have shown promise in targeting specific protein-protein interactions (PPIs), which are often involved in various diseases, including cancer and neurodegenerative disorders.

The oxolane ring present in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid adds an additional layer of complexity and functionality to the molecule. The oxolane ring is known for its ability to confer conformational rigidity and enhance the stability of peptides and peptidomimetics. This rigidity can be crucial for maintaining the bioactive conformation of therapeutic molecules, thereby improving their binding affinity and selectivity towards target proteins.

In addition to its role in peptide synthesis, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid has also been explored for its potential applications in chemical biology. Researchers at the University of California, San Francisco, have utilized this compound to develop novel probes for studying protein function and dynamics. By incorporating this compound into designed peptides or small molecules, they were able to gain insights into the mechanisms underlying protein-protein interactions and post-translational modifications.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid involves several steps, including the protection of amino groups with Fmoc and Mmt groups, followed by coupling reactions to form the desired oxolane derivative. The final step typically involves deprotection under appropriate conditions to yield the free carboxylic acid. The overall process requires careful control of reaction conditions to ensure high yields and purity.

One of the key challenges in working with 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid is its potential for racemization during synthesis. Racemization can lead to a mixture of enantiomers, which may have different biological activities or properties. To address this issue, researchers have developed strategies such as using chiral auxiliaries or enantioselective catalysts to ensure high enantiopurity in the final product.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171755-19-2) is a versatile and powerful compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an essential tool for synthesizing complex peptides and peptidomimetics with enhanced pharmacological properties. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents and chemical biology tools.